Cas no 3233-03-2 (2-Propanol, 1-(methylphenylamino)-)

2-Propanol, 1-(methylphenylamino)- structure
3233-03-2 structure
Product Name:2-Propanol, 1-(methylphenylamino)-
CAS No:3233-03-2
MF:C10H15NO
MW:165.232202768326
CID:1450578
PubChem ID:12484199
Update Time:2025-04-20

2-Propanol, 1-(methylphenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-(methylphenylamino)-
    • DTXSID70499967
    • SCHEMBL1956071
    • 1-[Methyl(phenyl)amino]propan-2-ol
    • AKOS010107203
    • 3233-03-2
    • Inchi: 1S/C10H15NO/c1-9(12)8-11(2)10-6-4-3-5-7-10/h3-7,9,12H,8H2,1-2H3
    • InChI Key: SKJUVEGSUDUXBW-UHFFFAOYSA-N
    • SMILES: OC(C)CN(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 165.11545
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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